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Compound of Interest

Compound Name: DDO-2093 dihydrochloride

Cat. No.: B10854515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of DDO-2093
dihydrochloride, a potent inhibitor of the MLL1-WDR5 protein-protein interaction. Adherence

to proper preparation and storage techniques is crucial for ensuring the compound's stability

and the reproducibility of experimental results.

Compound Data and Storage Recommendations
A summary of the key quantitative data for DDO-2093 dihydrochloride is presented in the

table below. It is critical to note that specific solubility data in common laboratory solvents is not

readily available from suppliers. Therefore, a preliminary solubility assessment is

recommended to determine the optimal concentration for your stock solution.
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Parameter Value Source

Molecular Formula C₂₉H₃₉Cl₃FN₉O₃ [1]

Molecular Weight 687.04 g/mol [1]

Appearance Solid N/A

Recommended Solvent Dimethyl sulfoxide (DMSO) General Practice

Solubility in DMSO
To be determined

experimentally
N/A

Storage of Solid Store at 2-8°C, desiccated.[2] [2]

Storage of Stock Solution -20°C or -80°C in aliquots General Practice

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a stock solution of DDO-2093 dihydrochloride in

DMSO. A preliminary small-scale solubility test is included to establish a suitable working

concentration.

Materials and Equipment:

DDO-2093 dihydrochloride powder

Anhydrous or molecular biology grade dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL)

Sterile polypropylene conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Optional: Water bath or heat block, sterile syringe filters (0.22 µm)
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Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Safety Precautions: DDO-2093 dihydrochloride is harmful if swallowed and very toxic to

aquatic life.[1] Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times.

Small-Scale Solubility Test (Recommended): a. Weigh out a small, precise amount of DDO-
2093 dihydrochloride (e.g., 1 mg) and place it in a microcentrifuge tube. b. Add a small,

measured volume of DMSO (e.g., 20 µL) to the tube. c. Vortex the tube for 1-2 minutes to

facilitate dissolution. d. Visually inspect the solution against a light source for any

undissolved particles. e. If the compound has fully dissolved, continue adding small,

measured volumes of DMSO and vortexing until precipitation is observed or your desired

concentration range is achieved. This will help determine the maximum practical stock

concentration.

Calculating the Required Mass: a. Determine the desired concentration (e.g., 10 mM) and

volume (e.g., 1 mL) of your stock solution. b. Use the following formula to calculate the mass

of DDO-2093 dihydrochloride required: Mass (g) = Concentration (mol/L) x Volume (L) x

Molecular Weight ( g/mol ) c. Example Calculation for 1 mL of a 10 mM stock solution:

Mass (g) = 0.010 mol/L x 0.001 L x 687.04 g/mol
Mass (g) = 0.00687 g = 6.87 mg

Dissolution: a. Carefully weigh the calculated amount of DDO-2093 dihydrochloride and

place it into a sterile conical tube. b. Add the desired volume of DMSO to the tube. c. Tightly

cap the tube and vortex thoroughly until the solid is completely dissolved. If necessary,

gentle warming in a water bath (up to 37°C) can be used to aid dissolution, but avoid

excessive heat.

Sterilization (Optional): a. For cell-based assays, it is advisable to sterile-filter the stock

solution. b. Using a sterile syringe, draw up the DDO-2093 solution and pass it through a

0.22 µm syringe filter into a new sterile tube. Note that some loss of the compound may

occur due to filter binding.
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Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. b. Clearly label the aliquots with the compound name, concentration,

date of preparation, and solvent. c. Store the aliquots at -20°C or -80°C for long-term

storage. When ready to use, thaw an aliquot at room temperature and vortex gently before

diluting into your experimental medium.

Visualized Workflow and Signaling Pathways
The following diagrams illustrate the experimental workflow for preparing the DDO-2093
dihydrochloride stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for DDO-2093 dihydrochloride stock solution preparation.
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DDO-2093 Mechanism of Action
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Caption: DDO-2093 inhibits the WDR5-MLL1 interaction, blocking H3K4 methylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10854515#how-to-prepare-ddo-2093-
dihydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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